N-(2-(2-methylthiazol-4-yl)phenyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H13N3O2S2/c1-11-19-15(10-25-11)12-5-2-3-6-13(12)20-18(22)14-9-16(23-21-14)17-7-4-8-24-17/h2-10H,1H3,(H,20,22)
• InChI Key: QSVGXVRSMAFCBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2NC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H13N3O2S2
• Molecular Weight: 367.4 g/mol
• CAS No.: 1796947-35-7

Description

N-(2-(2-methylthiazol-4-yl)phenyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H13N3O2S2 and its molecular weight is 367.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

• Chemoselective Thionation-Cyclization : A method for synthesizing 2-phenyl/2-thienyl-5-(het)aryl/4-functionalized thiazoles via chemoselective thionation-cyclization is reported. This technique involves the use of highly functionalized enamides and Lawesson's reagent (Kumar, Parameshwarappa, & Ila, 2013).
• Intramolecular Copper-Catalyzed Cyclization : An efficient synthesis of 2-phenyl-4,5-substituted oxazoles, involving copper-catalyzed cyclization, has been demonstrated (Kumar, Saraiah, Misra, & Ila, 2012).

Anticancer Applications

• Anticancer Agents : Novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety have been synthesized and evaluated as potential anticancer agents (Gomha et al., 2017).

Antimicrobial and Antiviral Applications

• Antimicrobial Activities : Compounds with a thiazole structure, including those with isoxazole and carboxamide groups, have been synthesized and shown to have significant antimicrobial activities (Babu, Pitchumani, & Ramesh, 2013).
• Anti-TMV and Antimicrobial Activities : New urea and thiourea derivatives of piperazine doped with febuxostat, including isoxazole carboxamides, have been synthesized and evaluated for anti-Tobacco mosaic virus (TMV) and antimicrobial activities (Reddy et al., 2013).

Diuretic Activity

• Diuretic Activity : N-{(Substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides, a series of compounds synthesized, have been screened in vivo for diuretic activity, showing promising results (Yar & Ansari, 2009).

Isoxazole Chemistry

• Lithiation of Isoxazoles : Research has been conducted on the preparation and lithiation of 3,5-disubstituted isoxazoles, providing insights into the chemical properties and reactions of isoxazoles (Micetich & Chin, 1970).